Cas no 2171805-73-3 (3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride)

• Product Name: 3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride
• CAS No: 2171805-73-3
• MF: C₉H₉ClN₄O₂S
• MW: 272.711358785629
• CID: 5793669
• PubChem ID: 165527405
• Update Time: 2025-10-21

3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2171805-73-3
• EN300-1461517
• [3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride
• 3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride

• Inchi： 1S/C9H9ClN4O2S/c1-7-8(6-17(10,15)16)5-14(13-7)9-3-2-4-11-12-9/h2-5H,6H2,1H3
• InChI Key： JBJMVTWCUCLVIY-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN(C2=CC=CN=N2)N=C1C)(=O)=O

Computed Properties

• Exact Mass: 272.0134744g/mol
• Monoisotopic Mass: 272.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.1Ų

Additional information on 3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride

Introduction to 3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2171805-73-3)

3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2171805-73-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The structural framework of this compound incorporates a combination of pyridazine and pyrazole heterocycles, which are well-known for their role in various bioactive molecules.

The sulfonyl chloride functional group present in the molecule is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. Sulfonyl chlorides are widely utilized in synthetic chemistry for the introduction of sulfonamide derivatives, which are prevalent in many therapeutic agents. This makes 3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride a valuable intermediate in the synthesis of more complex pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The pyridazine and pyrazole moieties in this compound contribute to its potential bioactivity by providing specific spatial and electronic characteristics that can interact with biological targets. These heterocycles have been extensively studied for their roles in various pharmacological actions, including anti-inflammatory, antimicrobial, and anticancer properties.

In particular, the 3-methyl substituent on the pyrazole ring introduces steric and electronic effects that can modulate the compound's interactions with biological receptors. This substitution pattern is often explored in drug development due to its ability to fine-tune binding affinity and selectivity. The presence of the pyridazin-3-yl group further enhances the structural complexity, offering additional opportunities for molecular optimization.

Current research in the field of medicinal chemistry has demonstrated that derivatives of pyridazine and pyrazole are effective scaffolds for developing novel therapeutic agents. For instance, studies have shown that compounds incorporating these heterocycles exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. The sulfonyl chloride moiety in 3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride provides a direct route to synthesizing sulfonamides, which are known to be pharmacologically active.

The synthesis of 3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The preparation typically begins with the functionalization of a pyrazole core, followed by the introduction of a pyridazine ring and the final installation of the sulfonyl chloride group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The chemical properties of this compound make it a compelling candidate for further exploration in drug discovery programs. Its ability to undergo diverse transformations allows chemists to generate a library of derivatives with tailored biological activities. This flexibility is crucial in modern drug development, where lead optimization often requires modifying multiple functional groups to achieve desired pharmacological profiles.

One area of interest has been the exploration of 3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride as a precursor for kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is associated with numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects.

The structural features of this compound also make it suitable for investigating interactions with other biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These targets are involved in a wide range of physiological processes and are attractive candidates for drug intervention. The ability to modify the sulfonyl chloride group allows for the creation of amide or urea derivatives, which can be fine-tuned for optimal receptor binding.

In conclusion, 3-methyl-1-(pyridazin-3-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2171805-73-3) represents a promising entity in pharmaceutical research due to its unique structural composition and potential biological applications. The combination of pyridazine and pyrazole heterocycles, coupled with the presence of a sulfonyl chloride group, provides a rich framework for synthetic manipulation and lead optimization. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.